Cas no 2505218-38-0 (Ferroptocide)

• Product Name: Ferroptocide
• CAS No: 2505218-38-0
• MF: C₃₀H₃₆ClN₃O₇
• MW: 586.075747489929
• CID: 6801455
• PubChem ID: 137530033
• Update Time: 2025-07-15

Ferroptocide Chemical and Physical Properties

Names and Identifiers

• CHEBI:173106
• (2S,3aS,4S,5R,7R,8S,8aS,9R)-5-(1,3-dioxo-2-phenyl-2,3,5,8-tetrahydro-1H-[1,2,4]triazolo[1,2-a]pyridazin-6-yl)-2,8a-dihydroxy-4,8,9-trimethyl-1-oxooctahydro-1H-3a,8-propanoazulen-7-yl chloroacetate
• 2505218-38-0
• Ferroptocide
• CHEMBL5075911

• Inchi： 1S/C30H36ClN3O7/c1-17-9-11-29-14-22(35)25(37)30(29,40)28(17,3)23(41-24(36)15-31)13-21(18(29)2)19-10-12-32-26(38)34(27(39)33(32)16-19)20-7-5-4-6-8-20/h4-8,10,17-18,21-23,35,40H,9,11-16H2,1-3H3/t17-,18+,21-,22+,23-,28+,29+,30-/m1/s1
• InChI Key： LLYJISDUHFXOHK-GOCONZMPSA-N
• SMILES： ClCC(=O)O[C@@H]1C[C@@H](C2=CCN3C(N(C4C=CC=CC=4)C(N3C2)=O)=O)[C@H](C)[C@]23C[C@@H](C([C@]2([C@@]1(C)[C@H](C)CC3)O)=O)O

Computed Properties

• Exact Mass: 585.2241782g/mol
• Monoisotopic Mass: 585.2241782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 128Ų

Additional information on Ferroptocide

Exploring Ferroptocide (CAS No. 2505218-38-0): A Novel Compound in Cell Death Research

In the rapidly evolving field of biomedical research, Ferroptocide (CAS No. 2505218-38-0) has emerged as a groundbreaking compound targeting ferroptosis, a unique form of regulated cell death. With increasing interest in cell death mechanisms and their implications in diseases like cancer and neurodegenerative disorders, this molecule has garnered significant attention. Researchers are actively investigating its potential to modulate iron-dependent lipid peroxidation, a hallmark of ferroptosis, offering new avenues for therapeutic development.

The compound’s name, Ferroptocide, combines "ferroptosis" and "-cide" (indicating its inhibitory action), reflecting its role as a ferroptosis inhibitor. Its CAS registry number (2505218-38-0) ensures precise identification in scientific literature and databases. Recent studies highlight its ability to protect cells from oxidative stress, making it a candidate for addressing conditions linked to mitochondrial dysfunction and reactive oxygen species (ROS) accumulation—topics frequently searched in biomedical AI platforms.

One of the most searched questions in this domain is: "How does Ferroptocide differ from other ferroptosis inhibitors?" Unlike traditional antioxidants, Ferroptocide specifically targets the GPX4-independent pathway, offering a more selective approach. This specificity aligns with the growing demand for precision medicine solutions, a hot topic in 2024. Additionally, its low cytotoxicity in normal cells enhances its appeal for translational research.

From an SEO perspective, terms like "Ferroptocide mechanism of action," "CAS 2505218-38-0 supplier," and "ferroptosis and cancer therapy" are highly relevant. The compound’s potential applications in neuroprotection and anti-aging research further expand its visibility. Notably, its role in mitigating ischemia-reperfusion injury—a trending subject in cardiovascular studies—adds to its multidisciplinary relevance.

In summary, Ferroptocide (CAS No. 2505218-38-0) represents a promising tool for unraveling ferroptosis-related pathologies. Its unique properties and alignment with current research trends position it at the forefront of cell death modulation studies. As the scientific community continues to explore its full potential, this compound is poised to become a staple in both academic and pharmaceutical research.